Cas no 75294-49-4 (tert-butyl 4-amino-2-chloro-benzoate)

• Product Name: tert-butyl 4-amino-2-chloro-benzoate
• CAS No: 75294-49-4
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD08703413
• CID: 558682
• PubChem ID: 53432585
• Update Time: 2025-06-11

tert-butyl 4-amino-2-chloro-benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-2-chloro-, 1,1-dimethylethyl ester
• tert-Butyl4-amino-2-chlorobenzoate
• tert-butyl 4-amino-2-chloro-benzoate
• LLOXEUOQRNPJJK-UHFFFAOYSA-N
• 75294-49-4
• SY262733
• Z802847758
• MFCD08703413
• AKOS010564148
• TERT-BUTYL 4-AMINO-2-CHLOROBENZOATE
• DTXSID90700582
• EN300-840521
• SCHEMBL355647
• G45169
• DB-145434

• MDL： MFCD08703413
• Inchi： 1S/C11H14ClNO2/c1-11(2,3)15-10(14)8-5-4-7(13)6-9(8)12/h4-6H,13H2,1-3H3
• InChI Key： LLOXEUOQRNPJJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 227.07142
• Monoisotopic Mass: 227.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-butyl 4-amino-2-chloro-benzoate

Comprehensive Overview of tert-butyl 4-amino-2-chloro-benzoate (CAS No. 75294-49-4): Properties, Applications, and Industry Insights

tert-butyl 4-amino-2-chloro-benzoate (CAS No. 75294-49-4) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This chlorinated benzoate derivative features a tert-butyl ester group and an amino substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure (C₁₁H₁₄ClNO₂) and high purity grade (>98%) ensure consistent performance in complex reactions, aligning with the growing demand for precision in drug discovery.

Recent trends highlight the compound's role in developing small-molecule inhibitors and crop protection agents, addressing global challenges like antimicrobial resistance and sustainable agriculture. Researchers frequently search for "tert-butyl 4-amino-2-chloro-benzoate solubility" or "CAS 75294-49-4 synthetic route," reflecting its technical relevance. The compound's low toxicity profile and compatibility with green chemistry principles further enhance its appeal in ESG-focused industries.

From a synthetic perspective, 75294-49-4 serves as a key precursor for heterocyclic compounds through reactions like Buchwald-Hartwig amination or Suzuki coupling. Analytical data (e.g., HPLC chromatograms and NMR spectra) confirm its stability under ambient conditions, though storage in argon-protected environments is recommended for long-term preservation. These characteristics position it as a reliable choice for high-value R&D projects.

The pharmaceutical industry particularly values this compound for constructing kinase inhibitor scaffolds, with patent literature citing derivatives in oncology applications. Meanwhile, material scientists explore its potential in photoactive polymers, responding to queries like "tert-butyl benzoate UV absorption." Such interdisciplinary applications underscore its adaptability beyond traditional domains.

Quality control protocols for CAS 75294-49-4 typically involve GC-MS validation and residual solvent analysis, meeting ICH guidelines. Suppliers emphasizing REACH compliance and batch-to-batch consistency gain traction among buyers, as evidenced by market analytics. This aligns with the broader shift toward traceable supply chains in fine chemicals.

Emerging studies investigate the compound's utility in bioconjugation techniques, particularly for antibody-drug conjugates (ADCs). Its benzoate protection group demonstrates selective deprotection kinetics, answering frequent search terms like "4-amino-2-chloro deprotection conditions." Such niche applications highlight its evolving role in biopharmaceutical innovation.

In summary, tert-butyl 4-amino-2-chloro-benzoate represents a critical building block at the intersection of chemistry and life sciences. Its balanced reactivity profile and compliance with modern industrial safety standards ensure continued relevance across multiple high-growth sectors, from targeted therapeutics to advanced material engineering.